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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of decane (CioH22),
detailing their physical and chemical properties. Decane, a saturated hydrocarbon, and its 75
structural isomers are significant in various fields, including fuel technology, materials science,
and as reference compounds in analytical chemistry. Understanding the nuanced differences in
the properties of these isomers is crucial for applications ranging from fuel formulation to the
development of novel non-polar solvents and standards in drug discovery and development.

Structural Isomers of Decane

Decane (C1oH22) is an alkane with ten carbon atoms. While the term "decane" often refers to
the straight-chain isomer, n-decane, there are 74 other structural isomers, each with a unique
arrangement of carbon atoms. These isomers can be systematically named based on the
longest continuous carbon chain (the parent chain) and the identity and location of the alkyl
substituents. The isomers of decane can be categorized as follows:

e n-Decane: The straight-chain isomer.
¢ Methylnonanes: Isomers with a nine-carbon parent chain and one methyl group.

o Ethyloctanes and Dimethyloctanes: Isomers with an eight-carbon parent chain and either
one ethyl group or two methyl groups.
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» Propylheptanes, Ethyl-methylheptanes, and Trimethylheptanes: Isomers with a seven-
carbon parent chain and various combinations of propyl, ethyl, and methyl groups.

» Butylhexanes, Ethyl-dimethylhexanes, and Tetramethylhexanes: Isomers with a six-carbon
parent chain and various alkyl substituents.

» Highly Branched Isomers: Isomers with shorter parent chains (pentane, butane, and
propane) and a greater number of alkyl substituents.

Physical Properties of Decane Isomers

The physical properties of decane isomers are primarily influenced by the degree of branching
in their carbon skeletons. Increased branching generally leads to a more compact, spherical
molecular shape, which in turn affects the strength of the intermolecular van der Waals forces.

Boiling Point
The boiling point of alkanes is largely determined by the strength of London dispersion forces,
a type of van der Waals force. For isomers of decane, the following trend is observed:

» n-Decane has the highest boiling point among all its isomers. Its linear shape allows for a
larger surface area of contact between molecules, maximizing the strength of the London
dispersion forces.

o Branched isomers have lower boiling points than n-decane.[1] Branching leads to a more
compact molecular structure, reducing the surface area available for intermolecular
interactions.[1] This weakening of the intermolecular forces means less energy is required to
overcome them, resulting in a lower boiling point.

» Highly branched isomers exhibit the lowest boiling points. As the degree of branching
increases, the molecule becomes more spherical, further minimizing the surface area and
the strength of the London dispersion forces.

The following diagram illustrates the general relationship between the degree of branching and
the boiling point of decane isomers.
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Effect of Branching on Boiling Point of Decane Isomers
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Effect of Branching on Boiling Point

Melting Point

The melting point of decane isomers is influenced by both the strength of intermolecular forces
and how well the molecules can pack into a crystal lattice. While the trend is generally similar to
that of the boiling point, highly symmetrical branched isomers can have anomalously high
melting points due to their ability to form a more ordered and stable crystal structure.

Density

The density of liquid decane isomers also tends to decrease with increased branching.[2] The
more compact structure of branched isomers leads to less efficient packing in the liquid state,
resulting in a lower density compared to their linear counterpart.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is also dependent on molecular structure.
For decane isomers, viscosity generally decreases with increased branching. The more
spherical shape of branched isomers reduces the entanglement between molecules, leading to
lower viscosity.
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Quantitative Data on Decane Isomer Properties

The following tables summarize the available quantitative data for a selection of decane

isomers. It is important to note that a complete experimental dataset for all 75 isomers is not

readily available in the literature.

Density (g/mL at

Isomer Name CAS Number Boiling Point (°C)

20°C)
n-Decane 124-18-5 174.1 0.730
2-Methylnonane 871-83-0 166-169[3] 0.726]3]
3-Methylnonane 5911-04-6 168 -
4-Methylnonane 17301-94-9 - -
3-Ethyloctane 5881-17-4 168[4] -
4-Ethyloctane 15869-86-0 163.65[5] 0.734[5]
3,3-Dimethyloctane 4110-44-5 - -
3,5-Dimethyloctane 15869-93-9 159 -
2233 16747-32-3 163-164 0.771

Tetramethylhexane

Note: Data is compiled from various sources and may have slight variations depending on the

experimental conditions. A dash (-) indicates that reliable data was not found.
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Isomer Name Melting Point (°C)

Viscosity (mPa-s at 25°C)

n-Decane -29.7

0.850

2-Methylnonane

3-Methylnonane

4-Methylnonane

3-Ethyloctane

4-Ethyloctane -87.69[5]

3,3-Dimethyloctane

3,5-Dimethyloctane

2,2,3,3-Tetramethylhexane

Experimental Protocols for Property Determination

The determination of the physical properties of decane isomers involves a variety of standard

laboratory techniques. The following is a generalized workflow for the characterization of a

liquid alkane isomer.
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Generalized Experimental Workflow for Property Determination
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Experimental Workflow

Boiling Point Determination

« Distillation Method: A sample of the liquid is heated in a distillation apparatus. The
temperature at which the liquid and vapor phases are in equilibrium at a given pressure is
recorded as the boiling point.

e Thiele Tube Method: A small amount of the sample is heated in a capillary tube immersed in
a heating bath (Thiele tube). The temperature at which a continuous stream of bubbles

emerges from the capillary is observed.

Melting Point Determination

o Capillary Method: A small, powdered sample of the solid isomer is packed into a capillary
tube and heated in a melting point apparatus. The temperature range over which the sample
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melts is recorded.

Density Determination

Pycnometer Method: A pycnometer (a flask with a specific volume) is weighed empty, then
filled with the liquid isomer and weighed again. The density is calculated from the mass and

volume of the liquid.

Vibrating Tube Densitometer: This instrument measures the oscillation frequency of a U-
shaped tube filled with the sample. The frequency is related to the density of the liquid.[6]

Viscosity Determination

Capillary Viscometer: The time it takes for a known volume of the liquid to flow through a
capillary of a known diameter is measured. This time is proportional to the kinematic

viscosity.

Rotational Viscometer: The torque required to rotate a spindle immersed in the liquid is
measured. This torque is related to the dynamic viscosity of the fluid.

Surface Light Scattering (SLS): This non-invasive technique can be used to determine both
the viscosity and surface tension of liquids by analyzing the scattering of light from thermally
excited capillary waves on the liquid surface.[6]

Chemical Properties

All isomers of decane are alkanes, which are generally unreactive. They are nonpolar

molecules and are insoluble in water but soluble in nonpolar organic solvents. Their primary

chemical reaction is combustion.

o Combustion: In the presence of sufficient oxygen, all decane isomers undergo complete

combustion to produce carbon dioxide and water, releasing a significant amount of energy.
CioHz22 + 31/2 O2 - 10 CO2 + 11 H20

Incomplete combustion, which occurs when there is a limited supply of oxygen, can lead to the

formation of carbon monoxide and soot (elemental carbon).
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Conclusion

The 75 structural isomers of decane exhibit a range of physical properties that are intricately
linked to their molecular structure. The degree of branching is the primary determinant of these
properties, with increased branching generally leading to lower boiling points, densities, and
viscosities. This in-depth understanding of the isomers of decane is essential for professionals
in fields that utilize these compounds, enabling the selection of specific isomers with tailored
properties for various applications. While a complete experimental dataset for all isomers
remains elusive, the principles outlined in this guide provide a robust framework for predicting
and understanding their behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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